Cas no 1040646-09-0 (2-({[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)-6-phenylpyrimidin-4-ol)

• Product name: 2-({[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)-6-phenylpyrimidin-4-ol
• CAS No: 1040646-09-0
• MF: C₂₂H₁₉N₃O₂S
• MW: 389.470163583755
• CID: 5383724

2-({[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)-6-phenylpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-[[[5-Methyl-2-(4-methylphenyl)-4-oxazolyl]methyl]thio]-6-phenyl-4(3H)-pyrimidinone
• 2-({[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)-6-phenylpyrimidin-4-ol

• Inchi： 1S/C22H19N3O2S/c1-14-8-10-17(11-9-14)21-23-19(15(2)27-21)13-28-22-24-18(12-20(26)25-22)16-6-4-3-5-7-16/h3-12H,13H2,1-2H3,(H,24,25,26)
• InChI Key： XUWGSQYXUUMKBO-UHFFFAOYSA-N
• SMILES： C1(SCC2=C(C)OC(C3=CC=C(C)C=C3)=N2)=NC(C2=CC=CC=C2)=CC(=O)N1

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 589.9±60.0 °C(Predicted)
• pka: 6.90±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-({[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)-6-phenylpyrimidin-4-ol

Introduction to 2-({[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)-6-phenylpyrimidin-4-ol (CAS No. 1040646-09-0)

2-({[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)-6-phenylpyrimidin-4-ol (CAS No. 1040646-09-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are widely studied for their potential therapeutic applications, particularly in the treatment of various diseases including cancer and neurological disorders.

The structure of 2-({[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)-6-phenylpyrimidin-4-ol is characterized by a central pyrimidine ring substituted with a phenyl group at the 6-position and a sulfanyl group linked to a 5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl methyl moiety at the 2-position. This unique structural arrangement imparts specific pharmacological properties that make it an interesting candidate for further investigation.

Recent studies have highlighted the pharmacological activities of 2-({[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)-6-phenylpyrimidin-4-ol. One notable area of research is its potential as an antitumor agent. In vitro and in vivo experiments have demonstrated that this compound exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

Another promising application of 2-({[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)-6-phenylpyrimidin-4-ol is in the treatment of neurodegenerative diseases. Preclinical studies have shown that this compound can modulate the activity of certain enzymes and receptors that are implicated in conditions such as Alzheimer's disease and Parkinson's disease. Specifically, it has been found to inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress in neuronal cells.

The synthesis of 2-({[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)-6-phenylpyrimidin-4-ol involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key synthetic steps include the formation of the oxazole ring, the introduction of the sulfanyl group, and the final coupling with the phenyl-substituted pyrimidine moiety. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its evaluation in more extensive preclinical and clinical studies.

In terms of pharmacokinetics, early data suggest that 2-{[5-methyl-[1,3]-oxazol-[5-methyl-p-tol]-methylene-sulfanylmethyl}-6-benzoyl-pyrimidinone (a simplified name for brevity) has favorable properties for drug development. It exhibits good solubility and permeability, which are crucial for oral bioavailability. Additionally, preliminary toxicology studies have indicated that it has a favorable safety profile at therapeutic doses.

The potential clinical applications of 2-{[5-methyl-[1,3]-oxazol-[5-methyl-p-tol]-methylene-sulfanylmethyl}-6-benzoyl-pyrimidinone are being actively explored through various phases of clinical trials. Early-phase trials have focused on assessing its safety and tolerability in healthy volunteers and patients with specific diseases. The results from these trials will provide valuable insights into its efficacy and potential side effects.

Furthermore, ongoing research is aimed at optimizing the formulation and delivery methods for 2-{[5-methyl-[1,3]-oxazol-[5-methyl-p-tol]-methylene-sulfanylmethyl}-6-benzoyl-pyrimidinone to enhance its therapeutic potential. For instance, nanoparticle-based delivery systems are being investigated to improve its bioavailability and target specificity.

In conclusion, 2-{[5-methyl-[1,3]-oxazol-[5-methyl-p-tol]-methylene-sulfanylmethyl}-6-benzoyl-pyrimidinone (CAS No. 1040646-09) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development in both preclinical and clinical settings. Continued research efforts will be essential to fully realize its potential as a novel therapeutic agent.